Cas no 957490-68-5 (3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid)

3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid structure
957490-68-5 structure
Product Name:3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid
CAS No:957490-68-5
MF:C10H11N3O3
MW:221.212641954422
MDL:MFCD04970292
CID:1079711
PubChem ID:6484396
Update Time:2025-04-20

3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid
    • 3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-isoxazole-5-carboxylic acid
    • 3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylicacid
    • A916604
    • 3-(1-ethyl-3-methylpyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
    • CHEMBL1610771
    • LS-03308
    • DTXSID50424454
    • MFCD04970292
    • 957490-68-5
    • MLS000716703
    • AKOS000303258
    • CS-0315347
    • 3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
    • SMR000278220
    • HMS2660M20
    • 3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid(SALTDATA: FREE)
    • ALBB-009876
    • STK342039
    • 5-isoxazolecarboxylic acid, 3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-
    • MDL: MFCD04970292
    • Inchi: 1S/C10H11N3O3/c1-3-13-5-7(6(2)11-13)8-4-9(10(14)15)16-12-8/h4-5H,3H2,1-2H3,(H,14,15)
    • InChI Key: NSPMVACWQJCBIU-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=CC(C2=CN(CC)N=C2C)=N1

Computed Properties

  • Exact Mass: 221.08004122g/mol
  • Monoisotopic Mass: 221.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 81.2Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 451.1±45.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid Security Information

3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid Pricemore >>

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abcr
AB264732-500 mg
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abcr
AB264732-1 g
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abcr
AB264732-5 g
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